Cas no 862828-32-8 (1-(2-bromophenyl)-4-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one)

• Product Name: 1-(2-bromophenyl)-4-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one
• CAS No: 862828-32-8
• MF: C₁₈H₁₆BrN₃O
• MW: 370.243143081665
• CID: 6399988
• PubChem ID: 4754057
• Update Time: 2025-08-05

1-(2-bromophenyl)-4-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromophenyl)-4-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one
• SR-01000008218
• Z111780536
• 1-(2-bromophenyl)-4-(1-methyl-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• 1-(2-bromophenyl)-4-(1-methylbenzimidazol-2-yl)pyrrolidin-2-one
• AKOS001175009
• AKOS016261144
• SR-01000008218-1
• F0660-1668
• 862828-32-8

• Inchi： 1S/C18H16BrN3O/c1-21-16-9-5-3-7-14(16)20-18(21)12-10-17(23)22(11-12)15-8-4-2-6-13(15)19/h2-9,12H,10-11H2,1H3
• InChI Key： WRBVKLPIDMNPJE-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1N1C(CC(C2=NC3C=CC=CC=3N2C)C1)=O

Computed Properties

• Exact Mass: 369.04767g/mol
• Monoisotopic Mass: 369.04767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(2-bromophenyl)-4-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one

Comprehensive Overview of 1-(2-bromophenyl)-4-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one (CAS No. 862828-32-8)

The compound 1-(2-bromophenyl)-4-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one, with the CAS number 862828-32-8, is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a pyrrolidin-2-one core substituted with a 2-bromophenyl group and a 1-methyl-1H-1,3-benzodiazol-2-yl moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting neurological and inflammatory pathways.

In recent years, the demand for heterocyclic compounds like 1-(2-bromophenyl)-4-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one has surged due to their role in developing small-molecule inhibitors and kinase modulators. This compound's bromophenyl group enhances its reactivity in cross-coupling reactions, a hot topic in green chemistry and sustainable synthesis. Users frequently search for "CAS 862828-32-8 supplier" or "pyrrolidin-2-one derivatives applications," reflecting its commercial and academic relevance.

The 1,3-benzodiazole fragment in this compound is notable for its fluorescence properties, aligning with the growing interest in organic light-emitting diodes (OLEDs) and bioimaging probes. Questions like "How to synthesize 1-(2-bromophenyl)-4-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one?" or "What are the biological activities of benzodiazole derivatives?" are common in scientific forums, underscoring its multidisciplinary appeal.

From a synthetic perspective, CAS 862828-32-8 is often explored via Pd-catalyzed coupling or microwave-assisted synthesis, methods trending in high-throughput chemistry. Its pyrrolidinone scaffold is also a key motif in peptidomimetics, addressing queries such as "Can pyrrolidin-2-one derivatives improve drug bioavailability?" This aligns with the pharmaceutical industry's focus on oral drug delivery and metabolic stability.

In summary, 1-(2-bromophenyl)-4-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one exemplifies the convergence of medicinal chemistry and materials science. Its structural features and adaptability to modern synthetic techniques make it a valuable candidate for addressing challenges in drug design and functional materials, resonating with both industrial and academic stakeholders.